Cas no 1261768-87-9 (Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate)

Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate is a high-purity synthetic intermediate primarily used in pharmaceutical and agrochemical research. Its key structural features include a chlorinated pyridine ring and a trifluoromethylphenyl group, which contribute to its utility in the development of bioactive compounds. The ester functionality enhances reactivity, facilitating further derivatization. This compound exhibits excellent stability under standard storage conditions and demonstrates consistent batch-to-batch reproducibility. Its well-defined molecular structure makes it a valuable building block for medicinal chemistry applications, particularly in the synthesis of potential enzyme inhibitors or receptor modulators. The presence of both chlorine and trifluoromethyl groups offers opportunities for structure-activity relationship studies in drug discovery programs.
Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate structure
1261768-87-9 structure
Product Name:Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate
CAS No:1261768-87-9
MF:C14H9ClF3NO2
MW:315.674973249435
CID:4983333
Update Time:2025-05-25

Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate
    • Inchi: 1S/C14H9ClF3NO2/c1-21-13(20)9-6-11(15)12(19-7-9)8-2-4-10(5-3-8)14(16,17)18/h2-7H,1H3
    • InChI Key: SIYRBCPSXVZCCZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)OC)=CN=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 315.0273907 g/mol
  • Monoisotopic Mass: 315.0273907 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 315.67
  • XLogP3: 3.9
  • Topological Polar Surface Area: 39.2

Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013008637-250mg
Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate
1261768-87-9 97%
250mg
475.20 USD 2021-07-04
Alichem
A013008637-500mg
Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate
1261768-87-9 97%
500mg
798.70 USD 2021-07-04
Alichem
A013008637-1g
Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate
1261768-87-9 97%
1g
1,549.60 USD 2021-07-04

Additional information on Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate

Comprehensive Overview of Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate (CAS No. 1261768-87-9)

Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate (CAS No. 1261768-87-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nicotinic acid derivatives, which are widely recognized for their versatile applications in drug discovery and material science. The presence of both chloro and trifluoromethyl functional groups enhances its reactivity and potential utility in various synthetic pathways.

In recent years, the demand for trifluoromethylated compounds has surged due to their unique physicochemical properties, such as increased metabolic stability and lipophilicity. These characteristics make Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate a valuable intermediate in the development of bioactive molecules. Researchers are particularly interested in its role in designing kinase inhibitors and antimicrobial agents, which are critical in addressing global health challenges like antibiotic resistance.

The synthesis of CAS No. 1261768-87-9 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and esterification. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency for industrial applications. The compound’s stability under various conditions makes it suitable for long-term storage and transportation, a key consideration for manufacturers.

From an environmental perspective, the trifluoromethyl group in Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate has been studied for its biodegradability and ecological impact. Regulatory agencies emphasize the importance of sustainable synthesis methods, and this compound aligns with green chemistry principles due to its efficient atom economy and minimal waste generation. This aspect is particularly relevant to industries striving for carbon footprint reduction.

In the context of drug discovery, CAS No. 1261768-87-9 is often explored as a building block for small molecule therapeutics. Its structural motif is prevalent in compounds targeting inflammatory diseases and cancer, two areas with high unmet medical needs. The compound’s ability to modulate protein-protein interactions has also sparked interest in proteomics and biomarker development.

Another emerging application of Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate is in the field of agrochemicals. Its derivatives exhibit promising activity against plant pathogens, contributing to the development of next-generation crop protection agents. With the global push toward sustainable agriculture, this compound’s role in enhancing yield and reducing chemical load is highly valued.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of CAS No. 1261768-87-9 is crucial. Computational chemistry tools, such as molecular docking and QSAR modeling, are frequently employed to predict its interactions with biological targets. These insights accelerate the design of novel derivatives with improved efficacy and safety profiles.

In summary, Methyl 5-chloro-6-(4-(trifluoromethyl)phenyl)nicotinate (CAS No. 1261768-87-9) represents a cutting-edge compound with multifaceted applications. Its significance spans pharmaceuticals, agrochemicals, and material science, making it a focal point for innovation. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping future technologies.

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